Cas no 1890947-97-3 (2-Chloro-5-(oxolan-3-yl)-1,3-thiazole)

• Product Name: 2-Chloro-5-(oxolan-3-yl)-1,3-thiazole
• CAS No: 1890947-97-3
• MF: C₇H₈ClNOS
• MW: 189.662519454956
• CID: 6252580
• PubChem ID: 117259731
• Update Time: 2025-10-18

2-Chloro-5-(oxolan-3-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(oxolan-3-yl)-1,3-thiazole
• 2-CHLORO-5-(TETRAHYDROFURAN-3-YL)THIAZOLE
• AT28399
• EN300-6826726
• 1890947-97-3

• Inchi： 1S/C7H8ClNOS/c8-7-9-3-6(11-7)5-1-2-10-4-5/h3,5H,1-2,4H2
• InChI Key： RWDWUFCIPUVBOJ-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C2COCC2)S1

Computed Properties

• Exact Mass: 189.0015127g/mol
• Monoisotopic Mass: 189.0015127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-Chloro-5-(oxolan-3-yl)-1,3-thiazole

Introduction to 2-Chloro-5-(oxolan-3-yl)-1,3-thiazole (CAS No. 1890947-97-3)

2-Chloro-5-(oxolan-3-yl)-1,3-thiazole (CAS No. 1890947-97-3) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to the thiazole class, which is well-documented for its wide-ranging applications in medicinal chemistry. The presence of a chloro substituent and an oxolane ring in its molecular structure contributes to its distinct reactivity and makes it a valuable scaffold for further chemical modifications and biological evaluations.

The molecular structure of 2-Chloro-5-(oxolan-3-yl)-1,3-thiazole consists of a thiazole core, which is a five-membered ring containing sulfur and nitrogen atoms, linked to an oxolane (epoxy ether) moiety at the 5-position and a chloro group at the 2-position. This arrangement imparts specific electronic and steric characteristics that can influence its interactions with biological targets. The thiazole ring is known for its stability and ability to participate in various chemical reactions, making it a versatile platform for drug discovery.

In recent years, there has been growing interest in exploring the pharmacological potential of thiazole derivatives. Studies have demonstrated that compounds containing the thiazole scaffold exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The introduction of additional functional groups, such as the chloro substituent in 2-Chloro-5-(oxolan-3-yl)-1,3-thiazole, can further modulate these activities by altering the compound's solubility, bioavailability, and binding affinity to target proteins.

One of the most compelling aspects of 2-Chloro-5-(oxolan-3-yl)-1,3-thiazole is its potential as a lead compound for developing novel therapeutic agents. Researchers have been particularly interested in its ability to interact with enzymes and receptors involved in critical cellular pathways. For instance, preliminary studies suggest that this compound may inhibit certain kinases or modulate ion channel activity, which could be relevant for treating neurological disorders or chronic inflammatory conditions.

The oxolane ring in 2-Chloro-5-(oxolan-3-yl)-1,3-thiazole adds an additional layer of complexity to its chemical behavior. Oxolane derivatives are known for their ability to form stable cyclic ethers, which can participate in various biochemical processes. The presence of this moiety may enhance the compound's ability to cross cell membranes or interact with specific binding sites on proteins. This structural feature makes it an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 2-Chloro-5-(oxolan-3-yl)-1,3-thiazole. Molecular docking simulations and virtual screening techniques have been used to predict how this compound might interact with different biological targets. These studies have provided valuable insights into its potential therapeutic applications and have guided experimental efforts toward optimizing its activity.

In addition to its pharmacological potential, 2-Chloro-5-(oxolan-3-yl)-1,3-thiazole has shown promise as a building block for synthesizing more complex molecules. Its reactive sites allow for further functionalization through various chemical reactions, such as nucleophilic substitution or metal-catalyzed coupling reactions. This flexibility makes it a valuable intermediate in organic synthesis and drug development pipelines.

The synthesis of 2-Chloro-5-(oxolan-3-yl)-1,3-thiazole involves multi-step processes that require careful optimization to ensure high yield and purity. Researchers have developed several synthetic routes to access this compound, each with its own advantages and challenges. The use of advanced catalytic systems has improved the efficiency of these synthetic pathways, making it more feasible to produce larger quantities for research purposes.

Evaluation of the biological activity of 2-Chloro-5-(oxolan-3-yl)-1,3-thiazole has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with enzymes such as kinases or cytochrome P450 enzymes, which are critical for drug metabolism and signaling pathways. In vivo studies have explored its effects on animal models of inflammation or cancer, providing preliminary evidence of its therapeutic potential.

The safety profile of 2-Chloro-5-(oxolan-3-yl)-1,3-thiazole is another important consideration in its development as a drug candidate. Preliminary toxicology studies have been performed to assess its acute toxicity and potential long-term effects. These studies are essential for determining whether further development is warranted and for identifying any necessary modifications to improve safety.

Future research on 2-Chloro-5-(oxolan-3-yll)-1,3-thiazole will likely focus on expanding its therapeutic applications through structure-based drug design and optimization. By understanding how this compound interacts with biological targets at the molecular level, researchers can make informed modifications to enhance its efficacy and reduce potential side effects.

The integration of high-throughput screening technologies with traditional synthetic chemistry will accelerate the discovery process for compounds like 2-Chloro-5-(oxolan-yll)-1;30xazole (CAS No., 1890947;97;93). These technologies enable rapid testing of thousands of compounds against various biological targets，allowing researchers to identify promising candidates more efficiently than ever before。